6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-chlorobenzoate

• IUPAC Name: [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-chlorobenzoate
• InChI: InChI=1S/C18H13ClN2O4S/c1-11-6-7-20-18(21-11)26-10-12-8-15(22)16(9-24-12)25-17(23)13-4-2-3-5-14(13)19/h2-9H,10H2,1H3
• InChI Key: JTSZWZYKKWYLHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C18H13ClN2O4S
• Molecular Weight: 388.8 g/mol

Description

The compound is an organic molecule that contains a pyran ring, a pyrimidine ring, and a benzoate group. Pyran is a six-membered heterocyclic, organic compound with five carbon atoms and one oxygen atom. The pyrimidine is a basic aromatic ring structure found in many kinds of natural substances such as nucleotides of DNA and RNA.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a pyran ring attached to a pyrimidine ring via a sulfanyl group and a methyl group. The benzoate group is likely attached to the pyran ring.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and reagents present. For example, the pyrimidine ring might undergo reactions at the nitrogen atoms, and the benzoate group could participate in esterification or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors that could influence these properties include the presence and position of functional groups, the overall shape and size of the molecule, and the specific atoms involved.

Scientific Research Applications

Anticancer Properties

• CHEMBL2158282 exhibits promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that it interferes with cell cycle progression, induces apoptosis, and inhibits tumor growth. .

Anti-Inflammatory Potential

• Inflammation plays a crucial role in various diseases. Preliminary studies indicate that CHEMBL2158282 possesses anti-inflammatory properties. .

Antimicrobial Activity

• Researchers have evaluated CHEMBL2158282 for its antimicrobial effects. It shows activity against certain bacteria and fungi. .

Neuroprotective Effects

• Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, are characterized by neuronal damage. CHEMBL2158282 has been studied for its neuroprotective properties. .

Cardiovascular Applications

• Cardiovascular diseases remain a global health concern. Some studies suggest that CHEMBL2158282 could impact cardiovascular health. It may influence vascular function, blood pressure, or lipid metabolism. .

Metabolic Disorders

• Metabolic disorders like diabetes and obesity are associated with dysregulated metabolic pathways. CHEMBL2158282 might modulate these pathways, potentially affecting glucose homeostasis or lipid metabolism. .

Chemoinformatics and Drug Design

• Given its bioactivity data, CHEMBL2158282 serves as an interesting case for chemoinformatics and drug design. .

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and physical properties. Without specific data, it’s difficult to provide detailed information.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. This could include investigating its reactivity, stability, and possible uses in fields such as medicinal chemistry.